Cas no 5224-72-6 (Glycine,N-[(benzyloxy)acetyl]-N-(phthalimidoacetyl)-, methyl ester (7CI,8CI))

• Product Name: Glycine,N-[(benzyloxy)acetyl]-N-(phthalimidoacetyl)-, methyl ester (7CI,8CI)
• CAS No: 5224-72-6
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 382166
• PubChem ID: 2835014
• Update Time: 2025-04-19

Glycine,N-[(benzyloxy)acetyl]-N-(phthalimidoacetyl)-, methyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(benzyloxy)acetyl]-N-(phthalimidoacetyl)-, methyl ester (7CI,8CI)
• 6-amino-4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-Amino-4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• Pyrano[2,3-c]pyrazole-5-carbonitrile, 6-amino-4-(3,4-dimethoxyphenyl)-1,4-dihydro-3-methyl-1-phenyl-
• AC1MDDH4
• 5224-72-6
• DTXSID10385431
• SR-01000521636-1
• AKOS001739328
• AKOS022012784
• BIM-0047977.P001
• 6-amino-4-(3,4-dimethoxyphenyl)-3-methyl-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• SR-01000521636
• CBMicro_047996

• Inchi： 1S/C22H20N4O3/c1-13-19-20(14-9-10-17(27-2)18(11-14)28-3)16(12-23)21(24)29-22(19)26(25-13)15-7-5-4-6-8-15/h4-11,20H,24H2,1-3H3
• InChI Key： SOASAGFZRJHWKS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=C(C=2)OC)OC)C2C(C)=NN(C3C=CC=CC=3)C1=2)N

Computed Properties

• Exact Mass: 388.1537
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• PSA: 95.32